Cas no 862832-14-2 (2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide)
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide
- F0675-0687
- 862832-14-2
- AB01293683-01
- AKOS001877356
- NCGC00294339-01
- 2-(1,2-dimethylindol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide
-
- Inchi: 1S/C21H22N2O3/c1-5-23(15-10-12-16(26-4)13-11-15)21(25)20(24)19-14(2)22(3)18-9-7-6-8-17(18)19/h6-13H,5H2,1-4H3
- InChI Key: NWZPHDQKGLNOLP-UHFFFAOYSA-N
- SMILES: O=C(C(N(C1C=CC(=CC=1)OC)CC)=O)C1=C(C)N(C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 350.16304257g/mol
- Monoisotopic Mass: 350.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 51.5Ų
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0675-0687-2μmol |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide |
862832-14-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0675-0687-5μmol |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide |
862832-14-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0675-0687-10μmol |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide |
862832-14-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0675-0687-20μmol |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide |
862832-14-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0675-0687-1mg |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide |
862832-14-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0675-0687-2mg |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide |
862832-14-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0675-0687-3mg |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide |
862832-14-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0675-0687-4mg |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide |
862832-14-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0675-0687-5mg |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide |
862832-14-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0675-0687-10mg |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide |
862832-14-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide
Comprehensive Overview of 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide (CAS No. 862832-14-2)
The compound 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide, with the CAS number 862832-14-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an indole core substituted with dimethyl and oxoacetamide groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive indole derivatives.
In recent years, the demand for indole-based compounds has surged due to their versatility in drug discovery. The 2-oxoacetamide moiety in this molecule is a critical functional group, often associated with enhanced binding affinity and metabolic stability. This aligns with current trends in medicinal chemistry, where scientists prioritize compounds with improved pharmacokinetic properties. The inclusion of a 4-methoxyphenyl group further enhances its potential for targeted therapy, a hot topic in precision medicine.
From a synthetic perspective, CAS 862832-14-2 is often explored for its structure-activity relationship (SAR) in optimizing lead compounds. Its N-ethyl substitution is a notable feature, as ethyl groups are frequently used to fine-tune lipophilicity and bioavailability. This is particularly relevant in the context of AI-driven drug design, where computational models predict optimal substituents for desired biological effects. Such advancements have made this compound a subject of interest in high-throughput screening campaigns.
The indole scaffold in 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide is also significant in neuropharmacology. Indole derivatives are known to interact with serotonin receptors, which are implicated in mood disorders and neurodegenerative diseases. This connection has spurred investigations into whether this compound could serve as a template for developing novel CNS agents. Given the rising global focus on mental health, such research holds substantial societal relevance.
Another area of exploration is the compound's potential role in cancer research. The dimethylindole fragment is structurally analogous to certain tyrosine kinase inhibitors, which are frontline therapies for various malignancies. Researchers are probing whether modifications to the oxoacetamide side chain could yield derivatives with selective activity against tumor-specific pathways. This aligns with the growing emphasis on personalized oncology and combination therapies.
Environmental and green chemistry considerations are also pertinent. The synthesis of CAS 862832-14-2 often involves catalytic methods to minimize waste, reflecting the pharmaceutical industry's shift toward sustainable practices. This resonates with broader societal concerns about eco-friendly manufacturing and carbon footprint reduction in chemical production.
In summary, 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide represents a multifaceted compound with applications spanning drug development, neuroscience, and oncology. Its CAS 862832-14-2 identifier ensures precise tracking in regulatory and commercial contexts, while its structural features continue to inspire innovation in life sciences. As research evolves, this molecule may well emerge as a cornerstone in next-generation therapeutics.
862832-14-2 (2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-N-(4-methoxyphenyl)-2-oxoacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)